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Compound of Interest

Compound Name: 2-Oxodecanoic acid

Cat. No.: B1217207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
Oxodecanoic acid, a 2-oxo monocarboxylic acid that plays a role as an algal and plant

metabolite.[1] Understanding the solubility of this compound is critical for its application in

various research and development settings, including drug formulation and biological assays.

This document outlines available solubility data, details relevant experimental methodologies

for solubility determination, and provides a visualization of its metabolic context.

Core Topic: Solubility of 2-Oxodecanoic Acid
2-Oxodecanoic acid, like other fatty acids, exhibits solubility that is highly dependent on the

polarity of the solvent. As the carbon chain length of a fatty acid increases, its solubility in water

decreases.[2]

Quantitative Solubility Data
Specific quantitative solubility data for 2-Oxodecanoic acid is not readily available in the public

domain. However, qualitative descriptions and data for structurally similar compounds provide

valuable insights. It is generally understood that 2-Oxodecanoic acid is soluble in organic

solvents and poorly soluble in water.[3]

For a structurally related compound, 2-hydroxy decanoic acid, the following solubility data has

been reported:
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Solvent Solubility (approximate)

Ethanol 2.5 mg/mL

Dimethyl Sulfoxide (DMSO) 20 mg/mL

Dimethylformamide (DMF) 20 mg/mL

DMSO:PBS (pH 7.2) (1:2) 0.33 mg/mL

Data sourced from Cayman Chemical product information for 2-hydroxy decanoic acid.[4]

It is important to note that the ketone group at the 2-position in 2-Oxodecanoic acid may

slightly alter its polarity and solubility profile compared to the hydroxyl group in 2-hydroxy

decanoic acid.

Experimental Protocols for Solubility Determination
A precise and reproducible experimental protocol is essential for determining the solubility of a

compound. The following is a generalized methodology for determining the solubility of a fatty

acid like 2-Oxodecanoic acid, based on common laboratory practices such as the gravimetric

method.

Protocol: Gravimetric Solubility Determination
Objective: To determine the saturation solubility of 2-Oxodecanoic acid in a given solvent at a

specific temperature.

Materials:

2-Oxodecanoic acid (solid)

Selected solvent (e.g., ethanol, DMSO, water)

Analytical balance (accurate to ±0.0001 g)

Vials with screw caps

Constant temperature shaker or water bath
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Centrifuge

Pipettes

Drying oven

Procedure:

Sample Preparation: Add an excess amount of solid 2-Oxodecanoic acid to a pre-weighed

vial. The excess is crucial to ensure that a saturated solution is formed.

Solvent Addition: Add a known volume or mass of the desired solvent to the vial.

Equilibration: Tightly cap the vial and place it in a constant temperature shaker or water bath

set to the desired temperature (e.g., 25 °C). Allow the mixture to equilibrate for a sufficient

period (typically 24-72 hours) to ensure saturation is reached. The system is considered to

be at equilibrium when the concentration of the solute in the solution remains constant over

time.

Phase Separation: After equilibration, remove the vial and centrifuge it at a high speed to

sediment the undissolved solid. This step is critical to separate the saturated solution from

the excess solid.

Sample Withdrawal: Carefully withdraw a known volume of the clear supernatant (the

saturated solution) using a pipette. Be cautious not to disturb the solid pellet at the bottom.

Solvent Evaporation: Transfer the withdrawn supernatant to a pre-weighed container. Place

the container in a drying oven at a temperature sufficient to evaporate the solvent without

degrading the solute.

Mass Determination: Once the solvent has completely evaporated, accurately weigh the

container with the dried solute.

Calculation: The solubility is calculated as the mass of the dissolved solute per volume (or

mass) of the solvent.
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Solubility (g/L) = (Mass of container with solute - Mass of empty container) / Volume of

supernatant withdrawn

Metabolic Pathway Context
2-Oxodecanoic acid is a type of 2-oxocarboxylic acid (also known as an alpha-keto acid).

These molecules are key intermediates in the metabolism of amino acids, carbohydrates, and

fatty acids.[5] The following diagram illustrates a generalized metabolic pathway for 2-

oxocarboxylic acids, showing their central role in cellular metabolism.
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Generalized metabolic pathways involving 2-Oxocarboxylic acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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